Isohomobrassinolide

Specification

• Description: 22(S),23(S)-Homobrassinolide is a synthetic brassinosteroid. It increases the rooting percentage in P. abies cuttings when applied topically at a concentration of 60 ppm.; A new class of steroidal phytohormones with high growth-promoting and antistress activity.; 28-Homobrassinolide belongs to the class of organic compounds known as brassinolides and derivatives. These are cholestane based steroid lactones containing benzo[c]indeno[5, 4-e]oxepin-3-one. 28-Homobrassinolide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 28-Homobrassinolide has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 28-homobrassinolide is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 28-homobrassinolide can be found in brassicas. This makes 28-homobrassinolide a potential biomarker for the consumption of this food product.
• CAS No.: 80483-89-2
• Molecular Formula: C29H50O6
• Molecular Weight: 494.7 g/mol
• IUPAC Name: 15-(5-ethyl-3,4-dihydroxy-6-methylheptan-2-yl)-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
• Standard InChI: InChI=1S/C29H50O6/c1-7-17(15(2)3)26(33)25(32)16(4)19-8-9-20-18-14-35-27(34)22-12-23(30)24(31)13-29(22,6)21(18)10-11-28(19,20)5/h15-26,30-33H,7-14H2,1-6H3
• Standard InChI Key: HJIKODJJEORHMZ-UHFFFAOYSA-N
• Isomeric SMILES: CC[C@H]([C@@H]([C@H]([C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2COC(=O)[C@@H]4[C@@]3(C[C@H]([C@H](C4)O)O)C)C)O)O)C(C)C
• SMILES: CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
• Canonical SMILES: CCC(C(C)C)C(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O
• Melting Point: 269 - 270 °C